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Compound of Interest

(1-

Compound Name: Phenylcyclopropyl)methanesulfon
amide

Cat. No.: B13231580

Get Quote

Executive Summary

(1-Phenylcyclopropyl)methanesulfonamide (PCMS) represents a "privileged scaffold" in
modern drug discovery, specifically designed to address the "escape from flatland" challenge in
library design.[2] Unlike traditional phenyl-ethyl or phenyl-propyl linkers, the incorporation of a
gem-disubstituted cyclopropyl ring introduces critical 3D-dimensionality and conformational
rigidity.[2]

This guide details the deployment of PCMS in High-Throughput Screening (HTS) campaigns
targeting metalloenzymes (e.g., Carbonic Anhydrases, Matrix Metalloproteinases) and its utility
as a robust building block for hit-to-lead optimization.[2]

Key Compound Data
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Property Value

Compound Name (1-Phenylcyclopropyl)methanesulfonamide
CAS Number 1564679-06-6

Molecular Formula C10H13NO2S

Molecular Weight 211.28 g/mol

LogP (Predicted) ~1.5 - 1.8 (Ideal for Fragment Screening)
H-Bond Donors/Acceptors 2/3

Primary Sulfonamide; Gem-disubstituted
Structural Class
Cyclopropane

Scientific Rationale & Mechanistic Insight
The "Gem-Dimethyl" Effect and Rigidification

The core value of PCMS lies in the Thorpe-Ingold effect (gem-dimethyl effect).[1][2] By
replacing a flexible methylene chain with a cyclopropyl ring at the benzylic position:

o Conformational Restriction: The cyclopropyl ring restricts the rotation of the phenyl and
methanesulfonamide vectors, reducing the entropic penalty upon protein binding.[2]

o Vector Geometry: The angle of the cyclopropane bond (~60°) projects the sulfonamide
"warhead" and the hydrophobic phenyl ring into a distinct non-planar orientation, accessing
sub-pockets often miss by flexible alkyl chains.

Metabolic Stability (Blockade of Benzylic Oxidation)

In standard phenyl-alkyl drugs, the benzylic carbon is a metabolic "hotspot" for Cytochrome
P450 oxidation.[2] In PCMS, the benzylic carbon is quaternary (part of the cyclopropyl ring),
effectively blocking hydrogen abstraction and significantly enhancing metabolic stability (t%2) in
microsome stability assays.[2]

The Sulfonamide "Warhead"

The primary sulfonamide moiety (
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) is a classic zinc-binding group (ZBG).[1][2] It is critical for targeting:

e Carbonic Anhydrases (CAs): The nitrogen coordinates with the catalytic Zn2* ion.[2]

» Proteases: As a transition-state mimic anchor.[1][2]

Experimental Workflow: HTS & Fragment Screening

The following workflow describes the integration of PCMS into a Surface Plasmon Resonance
(SPR) fragment screen.

Diagram 1: Fragment Screening Workflow
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Caption: Logical flow for screening PCMS fragments, prioritizing solubility checks before
biophysical validation.

Detailed Protocols
Protocol A: Stock Preparation and Solubility QC

Objective: Ensure PCMS is fully soluble and free of aggregates before HTS.
Materials:

e (1-Phenylcyclopropyl)methanesulfonamide (Solid, >98% purity).[2]

e DMSO (Anhydrous, HPLC Grade).[2]

» Nephelometer or Plate Reader (Absorbance at 600 nm).

Procedure:
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Weighing: Weigh 2.11 mg of PCMS into a glass vial.

Dissolution: Add 100 pL of anhydrous DMSO to achieve a 100 mM stock solution. Vortex for
30 seconds.

Visual Inspection: Solution should be clear and colorless.

Aqueous Dilution Test:

o Dilute 1 pL of stock into 99 uL of assay buffer (e.g., PBS, pH 7.4). Final concentration: 1
mM.

o Incubate for 60 minutes at Room Temperature (RT).
o Read: Measure OD600. An OD > 0.005 indicates precipitation.

o Note: PCMS is generally soluble up to 5 mM in agueous buffers due to the polar
sulfonamide group, but the lipophilic phenyl ring can drive aggregation at high
concentrations.[2]

Protocol B: Surface Plasmon Resonance (SPR)
Screening

Objective: Determine binding affinity (

) against a target protein (e.g., Carbonic Anhydrase I1).[2]

Instrument: Biacore 8K or S200. Sensor Chip: CM5 (Carboxymethylated dextran) or NTA (for
His-tagged proteins).[2]

Steps:

» Immobilization: Immobilize the target protein to a density of ~2000-3000 RU using standard
Amine Coupling (EDC/NHS).[2]

o Critical: Keep a reference channel (flow cell 1) empty or blocked with ethanolamine.

e Sample Preparation:
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o Prepare a dilution series of PCMS in Running Buffer (PBS-P+: PBS + 0.05% Surfactant
P20 + 3% DMSO0).[1][2]

o Concentrations: 0, 10, 30, 100, 300, 1000 pM.

o Solvent Correction: Prepare DMSO calibration standards (2.5% to 3.5% DMSO) to correct
for bulk refractive index changes.

e Injection:
o Flow rate: 30 pL/min.
o Contact time: 60 seconds (Association).
o Dissociation time: 120 seconds.[2]
o Data Analysis:
o Double-reference subtract the data (Reference Channel + 0 uM Buffer Blank).
o Fitto a 1:1 Steady State Affinity model (since fragments often have fast on/off rates).
o Success Criteria: A clear saturation isotherm and a defined

(typically in the uM to mM range for fragments).

Protocol C: Synthetic Elaboration (Hit-to-Lead)

Objective: Derivatize the sulfonamide nitrogen to improve potency.[2]
PCMS serves as a nucleophile.[2] The primary sulfonamide (

) can be coupled to carboxylic acids or alkyl halides.[2]

Reaction: N-Acylation (Acyl Sulfonamide Synthesis)
« Reagents: PCMS (1.0 eq), Carboxylic Acid (

, 1.1 eq), EDC-HCI (1.5 eq), DMAP (1.2 eq), DCM (Solvent).[2]
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e Procedure:

(¢]

Dissolve carboxylic acid and EDC-HCI in DCM.[2] Stir for 15 min at 0°C.

[¢]

Add PCMS and DMAP.[2]

Allow to warm to RT and stir for 12 hours.

[¢]

Workup: Wash with 1N HCI (to remove DMAP/EDC), then Brine.[2] Dry over MgSOQOa.[3]

[e]

o

Purification: Flash chromatography (Hexane:EtOAC).[2]
e Result: Formation of an Acyl Sulfonamide (

), a potent bioisostere of the carboxylic acid group, often increasing potency by engaging
additional H-bonds.[1]

Structural & Chemical Space Visualization

The following diagram illustrates the chemical space advantages of PCMS compared to

standard linkers.

Diagram 2: Chemical Space & Bioisosterism
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Caption: Transition from flexible linkers to the rigid PCMS scaffold improves binding
thermodynamics and stability.

Troubleshooting & Optimization
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Issue Probable Cause

Solution

) ) Non-specific binding or
SPR Signal > Theoretical Max )
aggregation.[2]

Add 0.01% Triton X-100 to
buffer; Re-check solubility at
>200 uM.

Lipophilic phenyl rin
Low Solubility in Buffer PoP .p yHng
aggregation.[2]

Limit screening concentration
to 500 uM; Ensure DMSO is 2-
5%.

o ) Sulfonamide nitrogen is a poor
No Reaction in Coupling )
nucleophile.[2]

Use stronger activation (CDI or
HATU) or convert sulfonamide

to salt (NaH) before alkylation.
[2]
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Disclaimer: This protocol is intended for research use only. All chemical handling should be

performed in a fume hood with appropriate PPE.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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